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Chemical Profile and Properties

Polyoxyethylene (20) Lanolin, also known as PEG-20 Lanolin, is a non-ionic surfactant created by the

reaction of lanolin with approximately 20 moles of ethylene oxide [1]. This process enhances its water

solubility and surfactant properties compared to pure lanolin.

The table below summarizes its known and inferred general properties:

Property Description

INCI Name PEG-20 Lanolin [1]

Chemical Class Non-ionic surfactant, ethoxylated derivative of lanolin [1]

Production
Process

Addition reaction of lanolin with ethylene oxide (EO); for PEG-20, 'n'=20 moles EO

[1]

Solubility Water-soluble (increases with the length of the polyoxyethylene chain) [1]

pH Stability Stable in a wide pH range (typically pH 2-10) [1]
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Property Description

HLB Value Not specified in results, but increases with ethylene oxide chain length, suggesting
suitability for O/W emulsification [1]

General
Properties

Emulsifying, solubilizing, wetting, cleansing, and retains emollient characteristics [1]

The following diagram illustrates the derivation of PEG-20 Lanolin from its source and its primary

functions:

Lanolin (Source: Sheep Wool)

Ethoxylation Reaction

Raw Material

Ethylene Oxide
(20 moles)

Reactant

PEG-20 Lanolin

Emulsifier
(Oil-in-Water) Solubilizer Conditioning Agent

Click to download full resolution via product page

Synthesis and primary functions of PEG-20 Lanolin [1]

Functions and Applications

PEG-20 Lanolin is valued in formulations for its multi-functional properties. The table below details its key

roles and applications, particularly in cosmetics and topical pharmaceuticals.
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Function Role & Mechanism Typical Applications

Emulsifier Stabilizes oil-in-water (O/W) emulsions by
reducing interfacial tension [1].

O/W creams, lotions,
ointments [1].

Solubilizer Enables incorporation of fragrances, essential
oils, and insoluble actives into aqueous

solutions [2] [1].

Clear shampoos, body
washes, aqueous-alcoholic

toners [2].

Conditioning Agent
& Emollient

Creates protective layer on skin/hair, reduces

moisture loss, softens and smoothes [2].

Shampoos, liquid soaps, body

washes, face/body creams
[2].

Irritation Mitigation Reduces irritant potential of anionic surfactants
(e.g., in shampoos/shower gels) [2].

Mild cleansing formulations,
baby shampoos [2].

Safety and Regulatory Profile

Lanolin derivatives are generally considered safe for use in cosmetics and topical pharmaceuticals.

Toxicity: PEG-20 Lanolin is regarded as non-toxic and safe, with low acute oral toxicity [1].
Skin Effects: It is considered a mild material and typically non-irritating to the skin [1]. The

ethoxylation process may reduce the allergenic potential associated with the non-ethoxylated lanolin
alcohols found in pure lanolin [3].

Regulatory Compliance: The surfactant meets biodegradability criteria as per regulations like the
EU Detergents Regulation (EC) No. 648/2004 [2].

Conclusion and Further Research

This guide outlines the core characteristics of Polyoxyethylene (20) Lanolin as a versatile, water-soluble, and

mild non-ionic surfactant derived from lanolin.

For the in-depth quantitative data and experimental protocols required, the available search results are

insufficient. To further your research, I suggest:

Consulting Supplier SDS and Technical Data Sheets: Manufacturers of cosmetic and

pharmaceutical raw materials are the most reliable source for detailed specifications on properties
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like exact HLB value, viscosity, and heavy metal content.

Searching Specialized Databases: Platforms like SciFinder or Reaxys, along with a focused review
of scientific journals in cosmetic science and pharmaceutical technology, may yield the specific

experimental data and analytical methods you need.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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